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Compound of Interest

Compound Name: Parbendazole-d3
CAS No.: 1613439-58-9
Cat. No.: B584647

Get Quote

. J

Technical Monograph: Parbendazole-d3
Advanced Isotopic Standards in Veterinary Residue
Analysis

Chemical Identity & Specifications

Parbendazole-d3 is a stable isotope-labeled analog of the anthelmintic agent Parbendazole. It
serves as a critical Internal Standard (IS) in quantitative mass spectrometry, specifically
designed to mitigate matrix effects (ion suppression/enhancement) during the trace analysis of
veterinary drug residues in animal-derived foods.

Core Identifiers
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Parameter

Specification

Chemical Name

Methyl (5-butyl-1H-benzimidazol-2-

yl)carbamate-d3

Molecular Formula

C13H14D3N302

Molecular Weight ~250.31 g/mol (Calculated)
Parent CAS 14255-87-9 (Parbendazole)

Not formally assigned (Referenced by vendor
Labeled CAS

codes, e.g., TRC-P192202)

Isotopic Purity

> 99% atom D

Chemical Purity

= 98%

Solubility

DMSO, Methanol (Slightly), Acetonitrile

Note on Isomerism: The deuterium label (-d3) is typically located on the methoxy group of the

carbamate moiety (

) or the terminal methyl of the butyl chain. For mass spectrometry applications, the

precise location is secondary to the mass shift (

Da), provided the label is metabolically stable and non-exchangeable.

Mechanism of Action & Analytical Relevance

To understand the necessity of Parbendazole-d3, one must understand the pharmacological

target of the parent compound. Parbendazole belongs to the benzimidazole class of

anthelmintics.

Pharmacology: It functions by binding to nematode
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-tubulin, thereby inhibiting microtubule polymerization. This disruption blocks glucose uptake in
the parasite, leading to glycogen depletion and death.

Analytical Challenge: In LC-MS/MS analysis, benzimidazoles are prone to significant signal
suppression due to phospholipids and proteins in complex matrices (liver, muscle).
Parbendazole-d3, possessing identical physicochemical properties (pKa, hydrophobicity) but a
distinct mass, co-elutes with the analyte, experiencing the exact same matrix effects, thus
allowing for precise normalization.

Visualization: Mechanism of Action
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Click to download full resolution via product page
Figure 1: Pharmacological pathway of Parbendazole leading to parasite elimination.

Experimental Protocol: LC-MS/MS Quantification

Role: Senior Application Scientist Objective: Quantify Parbendazole residues in bovine liver
using Parbendazole-d3 as the Internal Standard.

A. Sample Preparation (Modified QUEChERS)

This protocol utilizes a "Buffered QUEChERS" approach to ensure pH stability, crucial for
benzimidazole recovery.

+ Homogenization: Weigh 5.0 g of bovine liver tissue into a 50 mL centrifuge tube.

e |S Spiking: Add 50 pL of Parbendazole-d3 working solution (1 pg/mL in MeOH). Vortex for
30 sec. Allow to equilibrate for 15 min.

o Why? Equilibrating allows the IS to bind to the matrix similarly to the native analyte.

o Extraction: Add 10 mL Acetonitrile (ACN) containing 1% Acetic Acid. Shake vigorously for 1
min.
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» Partitioning: Add QUEChERS salts (4g MgSOa, 1g NaCl). Shake immediately for 1 min to
prevent agglomeration. Centrifuge at 4000 rpm for 5 min.

e Cleanup (dSPE): Transfer 1 mL of supernatant to a dSPE tube containing C18 and PSA
(Primary Secondary Amine).

o Technical Insight: PSA removes fatty acids and sugars, while C18 removes lipids.

e Reconstitution: Evaporate 500 pL of cleaned extract to dryness under nitrogen. Reconstitute
in 500 pL of Mobile Phase A/B (50:50).

B. LC-MS/MS Parameters

e Instrument: Triple Quadrupole Mass Spectrometer (e.g., Sciex 6500+ or Agilent 6495).

Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 pm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: 5% B to 95% B over 8 minutes.

MRM Transitions (Multiple Reaction Monitoring):

Precursor lon Product lon Collision
Compound Role

(m/z) (m/z) Energy (eV)
Parbendazole 248.1 191.1 Quantifier 25
Parbendazole 248.1 133.1 Qualifier 40
Parbendazole-d3  251.1 194.1 Internal Standard 25

Note: The mass shift of +3 Da in the precursor (248 -> 251) and product (191 -> 194) confirms
the label stability during fragmentation.

Visualization: Analytical Workflow
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Figure 2: Step-by-step extraction and quantification workflow.

Synthesis & Stability Considerations
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While researchers typically purchase this standard, understanding its synthesis validates its
structural integrity.

Synthesis Route (Conceptual): The most robust synthesis involves the reaction of 5-butyl-2-
aminobenzimidazole with deuterated methyl chloroformate (CI-CO-OCDs).

e Reaction Type: Schotten-Baumann acylation.

e Advantage: Introduces the label at the very last step, maximizing isotopic yield and reducing
cost.

Storage & Handling:
o Temperature: -20°C (Long term).

 Stability: Benzimidazoles are light-sensitive (photodegradation). Solutions should be stored
in amber vials.

e Solvent: Stock solutions in Methanol are stable for 6 months at -20°C. Avoid aqueous
storage due to potential hydrolysis of the carbamate over long periods.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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